Cas no 64837-01-0 (14-methyl-8,14-dihydro-7H-indolo[2',3':3,4]pyrido[2,1-b]quinazolin-5-one)

14-methyl-8,14-dihydro-7H-indolo[2',3':3,4]pyrido[2,1-b]quinazolin-5-one structure
64837-01-0 structure
Product Name:14-methyl-8,14-dihydro-7H-indolo[2',3':3,4]pyrido[2,1-b]quinazolin-5-one
CAS No:64837-01-0
MF:C19H15N3O
MW:301.341903924942
CID:2068193
PubChem ID:9817839
Update Time:2025-04-21

14-methyl-8,14-dihydro-7H-indolo[2',3':3,4]pyrido[2,1-b]quinazolin-5-one Chemical and Physical Properties

Names and Identifiers

    • 14-methyl-8,14-dihydro-7H-indolo[2',3':3,4]pyrido[2,1-b]quinazolin-5-one
    • Dehydro-evodiamin
    • dehydroevodiamine
    • BS-17904
    • AC-34607
    • 14-Methyl-5-oxo-7,8-dihydro-5H-indolo[2',3':3,4]-pyrido[2,1-b]quinazolin-14-ium-13-ide
    • O10369
    • 14-Methyl-5-oxo-7,8-dihydro-5H-indolo[2',3':3,4]pyrido[2,1-b]quinazolin-14-ium-13-ide
    • CCG-267480
    • 21-methyl-3,13,21-triazapentacyclo[11.8.0.0(2),(1)?.0?,?.0(1)?,(2)?]henicosa-1,3,5,7,9,15,17,19-octaen-14-one
    • GLXC-14697
    • AKOS016010126
    • HY-N2106
    • 8NT3HW64V9
    • Indolo[2',3':3,4]pyrido[2,1-b]quinazolinium, 5,7,8,13-tetrahydro-14-methyl-5-oxo-, inner salt
    • Evodiamine, dehydro-
    • FD74260
    • DA-62746
    • HMS3885I06
    • 1ST169616
    • 14-Methyl-8,14-dihydroindolo[2',3':3,4]pyrido[2,1-b]quinazolin-5(7H)-one
    • CS-0018627
    • 67909-49-3
    • 64837-01-0
    • Inchi: 1S/C19H15N3O/c1-21-16-9-5-3-7-14(16)19(23)22-11-10-13-12-6-2-4-8-15(12)20-17(13)18(21)22/h2-9H,10-11H2,1H3
    • InChI Key: VXHNSVKJHXSKKM-UHFFFAOYSA-N
    • SMILES: O=C1C2C=CC=CC=2N(C)C2=C3C(=C4C=CC=CC4=N3)CCN21

Computed Properties

  • Exact Mass: 301.121512110Da
  • Monoisotopic Mass: 301.121512110Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 0
  • Complexity: 753
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 35.9Ų
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